![molecular formula C12H12INO4S B5155359 3-hydroxy-2-iodo-1-methylpyridinium benzenesulfonate](/img/structure/B5155359.png)
3-hydroxy-2-iodo-1-methylpyridinium benzenesulfonate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-hydroxy-2-iodo-1-methylpyridinium benzenesulfonate, also known as HIPIP, is a chemical compound that has gained significant attention in scientific research. It is a redox-active molecule that has been used as a model compound for studying electron transfer reactions in photosynthetic systems.
Mechanism of Action
The mechanism of action of 3-hydroxy-2-iodo-1-methylpyridinium benzenesulfonate involves its ability to accept electrons. It has a high electron affinity, which allows it to accept electrons from other compounds. The accepted electrons are transferred to other molecules, leading to a cascade of electron transfer reactions. This mechanism has been studied extensively in photosynthetic systems, where it plays a crucial role in the conversion of light energy into chemical energy.
Biochemical and Physiological Effects:
This compound does not have any known biochemical or physiological effects on living organisms. It is primarily used as a research tool for studying electron transfer reactions.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 3-hydroxy-2-iodo-1-methylpyridinium benzenesulfonate in lab experiments is its high electron affinity. This property allows it to accept electrons from other compounds, making it an excellent redox probe for studying electron transfer reactions. Additionally, it is relatively easy to synthesize and purify, making it readily available for research purposes.
However, there are also limitations to using this compound in lab experiments. It is highly reactive and can react with other compounds in the reaction mixture, leading to unwanted side reactions. Additionally, its redox properties can be affected by the presence of other compounds in the reaction mixture, making it difficult to control the reaction conditions.
Future Directions
There are several future directions for research involving 3-hydroxy-2-iodo-1-methylpyridinium benzenesulfonate. One area of research is the development of new electron transfer models using this compound as a model compound. Another area of research is the use of this compound in the development of new redox probes for studying electron transfer reactions in living organisms. Additionally, there is potential for the use of this compound in the development of new materials with unique electronic properties. Overall, this compound is a versatile compound with many potential applications in scientific research.
Synthesis Methods
The synthesis of 3-hydroxy-2-iodo-1-methylpyridinium benzenesulfonate involves the reaction between 2-iodo-3-hydroxypyridine and benzenesulfonyl chloride in the presence of a base. The reaction yields a red-orange solid that is purified through recrystallization. The purity of the compound can be confirmed through nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC).
Scientific Research Applications
3-hydroxy-2-iodo-1-methylpyridinium benzenesulfonate has been widely used in scientific research as a model compound for studying electron transfer reactions. It has been used in studies of photosynthetic electron transfer, where it acts as an electron acceptor. It has also been used in studies of electron transfer in proteins and enzymes. Additionally, it has been used as a redox probe for studying the redox properties of various compounds.
properties
IUPAC Name |
benzenesulfonate;2-iodo-1-methylpyridin-1-ium-3-ol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6INO.C6H6O3S/c1-8-4-2-3-5(9)6(8)7;7-10(8,9)6-4-2-1-3-5-6/h2-4H,1H3;1-5H,(H,7,8,9) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YCKBBCWOELWGFN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C[N+]1=CC=CC(=C1I)O.C1=CC=C(C=C1)S(=O)(=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12INO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
393.20 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.